Cas no 72041-59-9 (2-Hydroxy-4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde)

• Product Name: 2-Hydroxy-4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde
• CAS No: 72041-59-9
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD02181129
• CID: 562776
• PubChem ID: 3564405
• Update Time: 2025-06-15

2-Hydroxy-4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde
• 2-hydroxy-4-(oxan-2-yloxy)benzaldehyde
• 4-Tetrahydropyranoxy-2-hydroxybenzaldehyde
• Benzaldehyde,2-hydroxy-4-[(tetrahydro-2H-pyran-2-yl)oxy]-
• 2-hydroxy-4-tetrahydropyranyloxy-benzaldenyde
• ZLB0178
• 72041-59-9
• E87715
• 2-hydroxy-4-(tetrahydro-2H-pyran-2-yloxy)benzaldehyde
• NDAHKJIBTIDZIO-UHFFFAOYSA-N
• DTXSID70393698
• 2-Hydroxy-4-[(oxan-2-yl)oxy]benzaldehyde
• SCHEMBL1134318
• AKOS015917468
• FT-0641389
• MFCD02181129
• 2-hydroxy-4-(tetrahydro-pyran-2-yloxy)-benzaldehyde
• DB-055599

• MDL： MFCD02181129
• Inchi： 1S/C12H14O4/c13-8-9-4-5-10(7-11(9)14)16-12-3-1-2-6-15-12/h4-5,7-8,12,14H,1-3,6H2
• InChI Key： NDAHKJIBTIDZIO-UHFFFAOYSA-N
• SMILES： O1CCCCC1OC1C=CC(C=O)=C(C=1)O

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.255
• Boiling Point: 382.2°C at 760 mmHg
• Flash Point: 148.6°C
• Refractive Index: 1.588
• PSA: 55.76000
• LogP: 2.11010

2-Hydroxy-4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 2-Hydroxy-4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde

Introduction to 2-Hydroxy-4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde (CAS No. 72041-59-9)

2-Hydroxy-4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 72041-59-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzaldehyde derivatives, characterized by the presence of both hydroxyl and ether functionalities, which contribute to its unique chemical reactivity and biological potential. The integration of a tetrahydropyran ring into its molecular framework further enhances its versatility, making it a valuable intermediate in the synthesis of more intricate molecules.

The significance of 2-Hydroxy-4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde lies in its utility as a building block for the development of novel therapeutic agents. In recent years, there has been a growing interest in exploring the pharmacological properties of benzaldehyde derivatives due to their demonstrated efficacy in various biological assays. The hydroxyl group at the 2-position and the ether linkage at the 4-position provide multiple sites for functionalization, enabling chemists to tailor the compound’s properties for specific applications.

Recent advancements in drug discovery have highlighted the importance of scaffold-hopping strategies, where existing molecular frameworks are modified to uncover new pharmacophores. 2-Hydroxy-4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde exemplifies this approach, as its structural motifs can be incorporated into larger molecules to enhance binding affinity and selectivity. For instance, studies have shown that benzaldehyde derivatives exhibit inhibitory activity against various enzymes and receptors, making them promising candidates for treating conditions such as inflammation, neurodegeneration, and metabolic disorders.

The incorporation of the tetrahydropyran ring into the benzaldehyde core not only improves solubility but also modulates electronic properties, which are critical for drug-receptor interactions. This structural feature has been exploited in the design of kinase inhibitors, where the rigid pyran ring helps stabilize transition states during catalysis. Furthermore, the presence of both hydroxyl and ether groups allows for further derivatization via oxidation, reduction, or nucleophilic substitution reactions, providing chemists with a versatile platform for molecular design.

In the realm of medicinal chemistry, 2-Hydroxy-4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde has been investigated for its potential role in developing antitumor agents. Preliminary studies suggest that certain benzaldehyde derivatives can induce apoptosis in cancer cell lines by disrupting mitochondrial function or inhibiting key signaling pathways. The structural complexity of this compound makes it an attractive candidate for further exploration in oncology research. Additionally, its ability to cross the blood-brain barrier has opened avenues for investigating its neuroprotective properties.

The synthesis of 2-Hydroxy-4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde involves multi-step organic transformations, typically starting from commercially available aromatic precursors. Key steps include selective hydroxylation, etherification using tetrahydropyranol derivatives, and formylation to introduce the aldehyde functionality. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

From a computational chemistry perspective, 2-Hydroxy-4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde has been subjected to molecular modeling studies to understand its interactions with biological targets. Docking simulations have revealed that this compound can bind to proteins with high affinity, suggesting its potential as a lead compound for drug development. The hydrogen bonding capabilities of its hydroxyl and ether groups are particularly important for stabilizing protein-ligand complexes.

The role of CAS No. 72041-59-9 in academic research cannot be overstated. It serves as a reference point for scientists studying related compounds and provides a basis for comparative analysis across different chemical series. The compound’s well-documented properties make it an ideal candidate for teaching purposes in organic chemistry and medicinal chemistry courses. Moreover, its availability from specialized chemical suppliers ensures that researchers worldwide can access it for their experiments without significant hurdles.

Future directions in the study of 2-Hydroxy-4-((tetrahydro-2H-pyran-2-yloxy)benzaldehyde may include exploring its role in drug delivery systems. The tetrahydropyran ring has been shown to enhance membrane permeability when incorporated into drug molecules, potentially improving bioavailability. Additionally, investigating its behavior under various physiological conditions could uncover new therapeutic applications or side effects that were previously unknown.

In conclusion, 72041–59–9 is not just a chemical entity but a testament to the ingenuity of modern synthetic chemistry and its impact on drug discovery. Its unique structural features offer endless possibilities for innovation, making it a cornerstone in ongoing research efforts across academia and industry. As our understanding of biological systems continues to evolve, 72041–59–9 will undoubtedly play a pivotal role in shaping the next generation of therapeutic agents.